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Compound of Interest

Compound Name:
1-Bromo-2-(3-

methoxypropoxy)benzene

CAS No.: 1079402-67-7

Cat. No.: B1526648

Get Quote

Executive Summary & Scaffold Analysis
1-Bromo-2-(3-methoxypropoxy)benzene is a specialized aryl bromide building block

featuring a 3-methoxypropoxy chain at the ortho position. This moiety mimics short

polyethylene glycol (PEG) linkers, imparting critical physicochemical properties to drug

candidates:

Solubility: The ether oxygen atoms act as hydrogen bond acceptors, improving aqueous

solubility compared to alkyl chains.

Conformation: The ortho-substitution forces the aryl ring to twist out of coplanarity in biaryl

systems, a feature often exploited to fit specific hydrophobic pockets in GPCRs and Kinases

(e.g., similar to the Aliskiren intermediate scaffold).

Reactivity: The C-Br bond is the primary handle. However, the ortho-alkoxy group exerts

both electronic activation (mesomeric donation) and steric influence, requiring tailored

catalytic systems.
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Structural Reactivity Map
The molecule presents three distinct zones for functionalization:

C1-Bromine Handle: The primary site for Pd-catalyzed cross-coupling and Li-halogen

exchange.

C5-Position (Para to Alkoxy): The most electron-rich site remaining on the ring, susceptible

to Electrophilic Aromatic Substitution (EAS) (e.g., halogenation, nitration).

Ether Oxygen: A Lewis-basic site capable of directing metalation or stabilizing catalytic

intermediates via the "hemilabile ligand" effect.
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Figure 1: Strategic reactivity map of the scaffold. The C-Br bond is the primary gateway to

diversity.

Module A: Palladium-Catalyzed Cross-Coupling
Objective: Installation of heteroaryl or amino groups. Challenge: The ortho-alkoxy group

creates steric hindrance around the oxidative addition site. Standard "tetrakis" conditions often

result in sluggish conversion. Solution: Use of electron-rich, bulky phosphine ligands (Buchwald

ligands) or N-Heterocyclic Carbenes (NHC) to facilitate the catalytic cycle.
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Protocol 1: Suzuki-Miyaura Coupling (Biaryl Synthesis)
This protocol is optimized to prevent protodehalogenation, a common side reaction with

electron-rich aryl bromides.

Reagents:

Substrate: 1.0 equiv

Boronic Acid: 1.2 – 1.5 equiv

Catalyst: Pd(OAc)₂ (2 mol%) + SPhos (4 mol%)

Base: K₃PO₄ (2.0 equiv, 2M aqueous)

Solvent: Toluene/Water (10:1)

Step-by-Step Methodology:

Charge: In a reaction vial equipped with a magnetic stir bar, add the aryl bromide (1.0 equiv),

aryl boronic acid (1.2 equiv), Pd(OAc)₂ (2 mol%), and SPhos (4 mol%).

Note: SPhos is chosen because its bulk allows it to accommodate the ortho-substituent,

while its electron richness speeds up oxidative addition.

Inert: Seal the vial and purge with Argon for 5 minutes.

Solvate: Add degassed Toluene and 2M aq. K₃PO₄ via syringe.

React: Heat the mixture to 80°C for 4–12 hours. Monitor by LCMS.

Endpoint: Disappearance of the bromide peak (M+ and M+2 pattern).

Workup: Cool to RT. Dilute with EtOAc, wash with water and brine. Dry over Na₂SO₄.

Purification: Silica gel chromatography. The ether tail usually makes the product slightly more

polar than standard biaryls, aiding separation.
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Protocol 2: Buchwald-Hartwig Amination
Objective: Synthesis of N-aryl derivatives (e.g., for kinase hinge binders).

Reagents:

Catalyst: Pd₂dba₃ (1 mol%) + XPhos (2 mol%)

Base: NaOtBu (1.4 equiv)

Solvent: 1,4-Dioxane (anhydrous)

Critical Insight: The ortho-alkoxy oxygen can chelate the Pd center. While this stabilizes the

catalyst, it can retard the reductive elimination step. XPhos is strictly required here as its

geometry prevents this non-productive chelation, ensuring high turnover.

Module B: Lithium-Halogen Exchange &
Electrophile Trapping
Objective: Converting the electrophilic aryl bromide into a nucleophilic aryl lithium species to

install formyl (-CHO), carboxyl (-COOH), or boronate groups.

Safety Warning:Ortho-alkoxy aryl bromides are prone to the "Halogen Dance" (isomerization) if

the temperature is not strictly controlled.

Protocol 3: Synthesis of the Benzaldehyde Derivative
Target: 2-(3-methoxypropoxy)benzaldehyde.

Reagents:

Substrate: 1.0 equiv

Reagent: n-Butyllithium (n-BuLi), 2.5 M in hexanes (1.1 equiv)

Electrophile: DMF (Dimethylformamide) (1.5 equiv)

Solvent: Anhydrous THF
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Step-by-Step Methodology:

Setup: Flame-dry a 2-neck round bottom flask under Argon. Add anhydrous THF and the aryl

bromide substrate.

Cooling (Critical): Cool the solution to -78°C using a dry ice/acetone bath. Allow to equilibrate

for 15 minutes.

Why? At temperatures above -60°C, the generated aryl lithium species can deprotonate

the C3 position (ortho to the ether) of unreacted starting material, leading to regioisomeric

mixtures (Halogen Dance).

Exchange: Add n-BuLi dropwise over 10 minutes. Stir at -78°C for 30 minutes.

Observation: A color change (often yellow or slight orange) indicates formation of the

lithiated species.

Trapping: Add neat DMF dropwise. The reaction is exothermic; ensure the temperature does

not spike.

Warm Up: Stir at -78°C for 30 mins, then remove the bath and allow to warm to 0°C.

Quench: Quench with saturated aqueous NH₄Cl.

Isolate: Extract with diethyl ether. The aldehyde product is typically an oil.

Data Summary: Comparison of Functionalization Routes
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Method Target Product Key Reagent
Critical
Parameter

Typical Yield

Suzuki Biaryl Scaffold SPhos Pd G2

Base strength

(K3PO4 >

Na2CO3)

85-95%

Buchwald Aniline Derivative XPhos / NaOtBu
Anhydrous

conditions
70-85%

Li-Exchange Benzaldehyde n-BuLi / DMF

Temp < -70°C

(Avoid Halogen

Dance)

80-90%

Miyaura Boronic Ester
B2Pin2 /

Pd(dppf)

KOAc (prevents

debromination)
88-95%

Advanced Workflow: Scaffold Diversification Logic
The following diagram illustrates the logical flow for diversifying this scaffold in a drug discovery

campaign.
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Figure 2: Divergent synthesis pathways from the parent scaffold.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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